Cas no 351003-33-3 (2H-1,4-Benzoxazine,3-(4-bromophenyl)-6-methyl-)

• Product Name: 2H-1,4-Benzoxazine,3-(4-bromophenyl)-6-methyl-
• CAS No: 351003-33-3
• MF: C₁₅H₁₂BrNO
• MW: 302.16588306427
• CID: 302890
• PubChem ID: 3432357
• Update Time: 2025-04-19

2H-1,4-Benzoxazine,3-(4-bromophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine,3-(4-bromophenyl)-6-methyl-
• 3-(4-bromophenyl)-2H-benzo[b][1,4]oxazine
• 3-(4-Bromophenyl)-6-Methyl-2H-1 4-Benzoxazine
• 551023_ALDRICH
• AC1MPAVL
• AC1Q2N60
• ACMC-20ankj
• AG-F-20762
• AM806775
• CTK4H3624
• KB-177962
• J-019915
• AKOS025295197
• 351003-33-3
• 3-(4-bromophenyl)-6-methyl-2H-benzo[b][1,4]oxazine
• 3-(4-Bromophenyl)-6-methyl-2H-1,4-benzoxazine, 97%
• starbld0005774
• SCHEMBL16805934
• 3-(4-BROMOPHENYL)-6-METHYL-2H-1 4-BENZO&
• DTXSID30392420
• A874771
• 3-(4-Bromophenyl)-6-methyl-2H-1,4-benzoxazine

• MDL： MFCD03424567
• Inchi： 1S/C15H12BrNO/c1-10-2-7-15-13(8-10)17-14(9-18-15)11-3-5-12(16)6-4-11/h2-8H,9H2,1H3
• InChI Key： IWFZXOMPWLFPNW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1COC2C=CC(C)=CC=2N=1

Computed Properties

• Exact Mass: 301.01000
• Monoisotopic Mass: 301.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.2

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 86-90 °C(lit.)
• Boiling Point: 401.9°C at 760 mmHg
• Flash Point: 196.9°C
• Refractive Index: 1.636
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• PSA: 21.59000
• LogP: 3.70630

2H-1,4-Benzoxazine,3-(4-bromophenyl)-6-methyl- Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25